Cas no 83834-12-2 (3,7-Dibromodibenzothiophene 5,5-dioxide)

3,7-Dibromodibenzothiophene 5,5-dioxide is a brominated derivative of dibenzothiophene dioxide, characterized by its high purity and stability. This compound is primarily utilized as a key intermediate in organic synthesis, particularly in the development of advanced materials and pharmaceuticals. Its brominated structure enhances reactivity, making it valuable for cross-coupling reactions and functional group transformations. The sulfone moiety further contributes to its utility in applications requiring electron-deficient aromatic systems. The compound's well-defined molecular structure ensures consistent performance in research and industrial processes. It is commonly employed in the synthesis of optoelectronic materials, where precise molecular design is critical. Proper handling and storage are recommended due to its sensitivity to light and moisture.

3,7-Dibromodibenzothiophene 5,5-dioxide structure

83834-12-2 structure

Product Name:3,7-Dibromodibenzothiophene 5,5-dioxide

CAS No:83834-12-2

MF:C₁₂H₆Br₂O₂S

MW:374.047840595245

MDL:MFCD00227704

CID:1814542

PubChem ID:4071898

Update Time:2025-10-08

3,7-Dibromodibenzothiophene 5,5-dioxide Chemical and Physical Properties

Names and Identifiers

- 3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide
- 3,7-dibromodibromodibenzo[b,d]thiophene
- 3,7-dibromodibenzothiophene-5,5-dioxide
- 3,7-dibromodibenzothiophene 5,5-dioxide
- AC1LFJ0A
- 5,11-dibromodibenzothiophene
- 3,6-dibromodibenzothiophene
- 3,7-dibromodibenzothiophene-S,S-dioxide
- 3,7-Dibromodibenzo[b,d]thiophene
- T498E
- 3,7-Dibromo-dibenzothiophene
- SureCN205544
- 3,7-dibromodibenzo[b,d]thiophene-5,5-dioxide
- 3,7-dibromodibenzo[b]thiophene 5,5-dioxide
- 3,7-dibromodibenzothiophene dioxide
- 3,7-Dibromodibenzosulfolane
- 3,7-Dibromodibenzothiophene Sulfone
- 3,7-Dibromodibenzo[b,d]thiophene5,5-dioxide
- LUDZJVZEBHTEBB-UHFFFAOYSA-N
- 3,7-Dibromo-dibenzothiophene 5,5-dioxide
- 3,7-Dibromodibenzothiophene S,S-dioxide
- 83834-12-2
- AS-83308
- DB-365767
- MFCD00227704
- SCHEMBL1326395
- YSZC1952
- 5,11-dibromo-8??-thiatricyclo[7.4.0.0(2),?]trideca-1(9),2(7),3,5,10,12-hexaene-8,8-dione
- AKOS024428464
- 3,7-Dibromodibenzothiophene 5,5-dioxide
- MDL： MFCD00227704
- Inchi： 1S/C12H6Br2O2S/c13-7-1-3-9-10-4-2-8(14)6-12(10)17(15,16)11(9)5-7/h1-6H
- InChI Key： LUDZJVZEBHTEBB-UHFFFAOYSA-N
- SMILES： O=S1(C2C(=CC=C(C=2)Br)C2C1=CC(=CC=2)Br)=O

Computed Properties

Exact Mass: 371.84600
Monoisotopic Mass: 371.84553g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 0
Complexity: 371
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 42.5
XLogP3: 3.8

Experimental Properties

Melting Point: 312°C(lit.)
PSA: 42.52000
LogP: 5.10560

3,7-Dibromodibenzothiophene 5,5-dioxide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A169005461-100mg	3,7-Dibromodibenzo[b,d]thiophene5,5-dioxide	83834-12-2	95%	100mg	$640.50	2023-08-31
Alichem	A169005461-250mg	3,7-Dibromodibenzo[b,d]thiophene5,5-dioxide	83834-12-2	95%	250mg	$1009.40	2023-08-31
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X74645-200mg	3,7-Dibromodibenzo[b,d]thiophene 5,5-dioxide	83834-12-2	97%	200mg	¥588.0	2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D5052-1g	3,7-Dibromodibenzothiophene 5,5-dioxide	83834-12-2	97.0%(GC)	1g	￥2650.0	2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	D5052-200mg	3,7-Dibromodibenzothiophene 5,5-dioxide	83834-12-2	97.0%(GC)	200mg	￥735.0	2022-06-10
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	D869389-200mg	3,7-Dibromodibenzothiophene 5,5-Dioxide	83834-12-2	97%	200mg	970.00	2021-05-17
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5052-200MG	3,7-Dibromodibenzothiophene 5,5-Dioxide	83834-12-2	>97.0%(GC)	200mg	¥665.00	2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	D5052-1G	3,7-Dibromodibenzothiophene 5,5-Dioxide	83834-12-2	>97.0%(GC)	1g	¥2385.00	2024-04-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1269217-200mg	3,7-Dibromodibenzothiophene 5,5-Dioxide	83834-12-2	98%	200mg	￥ǧſŁŁ	2023-07-25
abcr	AB505739-200 mg	3,7-Dibromodibenzothiophene 5,5-dioxide; .	83834-12-2		200mg	€121.00	2023-04-18

3,7-Dibromodibenzothiophene 5,5-dioxide Production Method

Production Method 1

92-86-4

83834-12-2

Reaction Conditions

Reference

Anodic oxidation of sulfur-bridged hexamethoxybiphenyl compounds: isolation of a stable mixed-valence salt of 2,3,4,6,7,8-hexamethoxydibenzo[bc,fg][1,4]dithiapentalene

Cariou, Michel; et al, New Journal of Chemistry, 1996, 20(10), 1031-1039

Production Method 2

1016-05-3

83834-12-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Sulfuric acid Solvents: Acetic acid ; 2 h, 0 °C; 12 h, rt
1.2 Reagents: Water

Reference

Colour tunability by optically induced electron transfer in diarylamine-dibenzothiophene derivatives

Ruighi, Francesco; et al, Dyes and Pigments, 2023, 219,

Production Method 3

132-65-0

83834-12-2

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide , Sulfuric acid Solvents: Water ; 10 h, 0 °C
1.2 Reagents: Water

Reference

Novel yellow phosphorescent iridium complexes with dibenzothiophene-S,S-dioxide-based cyclometalated ligand for white polymer light-emitting diodes

Liang, Aihui; et al, Dyes and Pigments, 2018, 159, 637-645

Production Method 4

132-65-0

83834-12-2

Reaction Conditions

1.1 Reagents: Hydrogen peroxide Solvents: Acetic acid ; 4 h, reflux
2.1 Reagents: N-Bromosuccinimide , Sulfuric acid Solvents: Acetic acid ; 2 h, 0 °C; 12 h, rt
2.2 Reagents: Water

Reference

Colour tunability by optically induced electron transfer in diarylamine-dibenzothiophene derivatives

Ruighi, Francesco; et al, Dyes and Pigments, 2023, 219,

Production Method 5

132-65-0

83834-12-2

Reaction Conditions

1.1 Reagents: Acetic acid , Hydrogen peroxide Solvents: Tetrahydrofuran , Water ; 20 h, 110 °C
2.1 Reagents: N-Bromosuccinimide , Sulfuric acid ; 2 h, 0 °C

Reference

Multifaceted Sulfone-Carbazole-Based D-A-D Materials: A Blue Fluorescent Emitter as a Host for Phosphorescent OLEDs and Triplet-Triplet Annihilation Up-Conversion Electroluminescence

Yiu, Tsz Chung; et al, ACS Applied Materials & Interfaces, 2023, 15(1), 1748-1761

Production Method 6

37181-39-8

83834-12-2

Reaction Conditions

1.1 Reagents: Sodium pyrosulfite , Tripotassium phosphate Catalysts: 1,10-Phenanthroline , Tetrabutylammonium bromide , Copper(II) triflate Solvents: Dimethyl sulfoxide ; 10 h, 120 °C

Reference

Construction of Functionalized Annulated Sulfone via SO2/I Exchange of Cyclic Diaryliodonium Salts

Wang, Ming ; et al, Organic Letters, 2017, 19(18), 4916-4919

Production Method 7

92-86-4

83834-12-2

Reaction Conditions

1.1 Reagents: Chlorosulfonic acid Solvents: Chloroform ; < 50 °C; 6 h, rt
1.2 Reagents: Sodium bicarbonate Solvents: Water ; cooled

Reference

Highly efficient and spectrally stable blue-light-emitting polyfluorenes containing a dibenzothiophene-S,S-dioxide unit

Liu, Jie; et al, Chemistry of Materials, 2008, 20(13), 4499-4506

3,7-Dibromodibenzothiophene 5,5-dioxide Raw materials

3,7-Dibromodibenzothiophene 5,5-dioxide Preparation Products

3,7-Dibromodibenzothiophene 5,5-dioxide (83834-12-2)

3,7-Dibromodibenzothiophene 5,5-dioxide Suppliers

Amadis Chemical Company Limited

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(CAS:83834-12-2)3,7-Dibromodibenzothiophene 5,5-dioxide

Order Number:A1051729

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Quantity:250mg/1g

Purity:99%

Pricing Information Last Updated:Thursday, 29 August 2024 17:34

Price ($):150.0/423.0

Email:sales@amadischem.com

Product Official Link

SunaTech Inc.

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(CAS:83834-12-2)3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide

Order Number:IN2029

Stock Status:in Stock

Quantity:0.50g

Purity:97%

Pricing Information Last Updated:Friday, 25 July 2025 14:34

Price ($):Please inquire

Email:sales@sunatech.com

3,7-Dibromodibenzothiophene 5,5-dioxide Related Literature

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83834-12-2 (3,7-Dibromodibenzothiophene 5,5-dioxide) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:83834-12-2)3,7-Dibromodibenzothiophene 5,5-dioxide

Purity:99%/99%

Quantity:250mg/1g

Price ($):150.0/423.0

SunaTech Inc.

(CAS:83834-12-2)3,7-dibromodibenzo[b,d]thiophene 5,5-dioxide

Purity:97%

Quantity:0.50g

Price ($):Inquiry